2-(3,4-dimethoxyphenyl)-N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[2-(4-thiophen-2-ylpiperidin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C21H28N2O3S/c1-25-18-6-5-16(14-19(18)26-2)15-21(24)22-9-12-23-10-7-17(8-11-23)20-4-3-13-27-20/h3-6,13-14,17H,7-12,15H2,1-2H3,(H,22,24)
• InChI Key: HPHREUDQQFWRJN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)NCCN2CCC(CC2)C3=CC=CS3)OC
• Molecular Formula: C21H28N2O3S
• Molecular Weight: 388.5 g/mol

Description

2-(3,4-dimethoxyphenyl)-N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)acetamide, also known as TAK-659, is a small molecule inhibitor that targets Bruton's tyrosine kinase (BTK). BTK is a non-receptor tyrosine kinase that plays a crucial role in the development and activation of B cells. TAK-659 has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of B cell malignancies.

Scientific Research Applications

Synthesis and Antibacterial Activity

The synthesis of N-substituted acetamide derivatives, including structures similar to the queried compound, has been explored for their antibacterial potential. For instance, compounds bearing azinane and 1,3,4-oxadiazole heterocyclic cores have been evaluated for their antibacterial activities. The study found that certain compounds demonstrated moderate inhibitory effects against various bacterial strains, including Salmonella typhi, Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Bacillus subtilis, with one compound showing notable activity across all tested strains except Staphylococcus aureus (Iqbal et al., 2017).

Enzyme Inhibitory Activities

The compound's framework has been adapted into various derivatives to assess enzyme inhibitory activities. This research direction includes evaluating compounds for their potential in inhibiting enzymes like carbonic anhydrase (bCA-II), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE). Certain derivatives have demonstrated promising activity, offering insights into the structural requirements for enzyme inhibition and potential therapeutic applications (Virk et al., 2018).

Anticancer Potential

Further research into related compounds includes the exploration of their anticancer properties. Specific derivatives have been synthesized and tested for their anti-breast cancer activity, showing that some compounds induced cell cycle arrest and apoptosis in cancer cell lines. These findings suggest a potential application in cancer therapy, with certain compounds inducing ROS-independent mitochondrial-mediated apoptosis in human breast carcinoma cells, highlighting their therapeutic promise (Ansari et al., 2016).